![molecular formula C10H13N3 B8525638 1-(1H-Pyrrolo[2,3-b]pyridin-6-yl)-propylamine](/img/structure/B8525638.png)
1-(1H-Pyrrolo[2,3-b]pyridin-6-yl)-propylamine
Cat. No. B8525638
M. Wt: 175.23 g/mol
InChI Key: QGGJSDWTORNQCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08552205B2
Procedure details
To a solution of [1-(1H-Pyrrolo[2,3-b]pyridin-6-yl)-cyclopropyl]-carbamic acid tert-butyl ester (80 mg, 0.32 mmol) in dioxane (1 mL) was added 4N HCl in dioxane (500 uL, 2.00 mmol). The reaction was stirred at room temperature for 1 h. Solvents were removed and the resulting brown oil was suspended in Toluene (3 mL×2). Removal of solvents to dryness affords 79 mg of the title compound 1-(1H-Pyrrolo[2,3-b]pyridin-6-yl)-cyclopropylamine as a HCl salt, m/z 174.40 [M+1]+
Quantity
80 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C(OC(=O)[NH:7][C:8]1([C:11]2[N:16]=[C:15]3[NH:17][CH:18]=[CH:19][C:14]3=[CH:13][CH:12]=2)[CH2:10][CH2:9]1)(C)(C)C.Cl>O1CCOCC1>[NH:17]1[C:15]2=[N:16][C:11]([CH:8]([NH2:7])[CH2:9][CH3:10])=[CH:12][CH:13]=[C:14]2[CH:19]=[CH:18]1
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Inputs
Step One
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Name
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|
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Quantity
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80 mg
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(NC1(CC1)C1=CC=C2C(=N1)NC=C2)=O
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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Quantity
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500 μL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The reaction was stirred at room temperature for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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Solvents were removed
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CUSTOM
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Type
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CUSTOM
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|
Details
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Removal of solvents to dryness
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
|
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Smiles
|
N1C=CC=2C1=NC(=CC2)C(CC)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 79 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 140.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
